The utilization of wasted Poly(lactic acid) (PLA) as low-cost carbon sources in solid-phase denitrification is hindered by its low biodegradability, which can be attributed to its high molecular weight. This study presents a new approach by blending high-molecular-weight PLA with a small amount of ʟ-lactide (PLA/LAx) to treat nitrate-contaminated wastewater. The addition of ʟ-lactide enhanced the release of carbon from high-molecular-weight PLA. An impressive denitrification efficiency of 96.7% was achieved, accompanied by extremely low levels of accumulated NO2--N (0.1 mg/L) and NH4+-N (0.4 mg/L). The quantity of ʟ-lactide used significantly impacted the bacterial community structure. A high abundance of the phyla Bacteroidota and Chloroflexi associated with polymer degradation was observed. The most dominant denitrifier was the genus unclassified_f__Rhodocyclaceae belonged to the phylum Proteobacteria. This study demonstrates that blending PLA with just 5 wt% lactide can transform it into a highly effective solid-phase carbon source to eliminate nitrates.

Hydrothermal liquefaction of corn, soybean, rice and wheat straws with K3PO4, Fe and Fe + K3PO4 at 320 °C for 30 min was examined. The addition of K3PO4 led to the highest biocrude yields from hydrothermal liquefaction of rice straws (39.20 wt%). Particularly, the biocrude yields from K3PO4-catalyzed hydrothermal liquefaction of corn and rice straws were ∼ 10 wt% higher than those from non-catalytic run (19.4 and 27.8 wt%). Catalytic hydrothermal liquefaction with K3PO4 had minimal impact on the elemental compositions of biocrudes and solid residue. Furthermore, K3PO4 promoted the enrichment of low-boiling components in biocrudes by 2.02 wt%. for hydrothermal liquefaction of wheat straw. Moreover, the incorporation of K3PO4 induces the occurrence of dense porous structure on the surface of solid residue, making it highly suitable as an adsorbent or catalyst carrier. Finally, potential reaction network and mechanisms of catalytic hydrothermal liquefaction of straw have been proposed and discussed detailly.

The high levels of free ammonia (FA) challenge the application of partial nitritation (PN) and denitrification (DN) in the treatment of ammonia-rich wastewater. This study explored the impact of high levels of FA on the PN and DN stability and microbial community dynamics. By reducing reflux and increasing influent load, the concentrations of FA in PN and DN reactors increased from 28.9 mg/L and 140.0 mg/L to 1099.8 mg/L and 868.4 mg/L, respectively. During this process, the performance of PN and DN remained stable. The microbial analysis revealed that the Nitrosomonas exhibited strong tolerance to high levels of FA, and its relative abundance was positively correlated with amoABC (R2 0.984) and hao (R2 0.999) genes. The increase in microbial diversity could enhance the resistance ability of PN against the FA impact. In contrast, high levels of FA had scant influence on the microbial community and performance of DN.

The biological treatment system for high-strength wastewater, particularly landfill leachate, typically requires high sludge concentration to maintain nitrogen removal performance. However, it frequently causes an excessive accumulation of toxins in microbial metabolism, resulting in unstable performance during long-term operation. An efficient two-stage partial nitrification/anammox (PN/A) mature landfill leachate process with low sludge concentration was constructed by settling time reduction and Ca2+ addition. The ammonia removal rate reached 46.7 mg N/(L·h) in PN-SBR. Nitrosomonas (2.0%) was the sole genus responsible for partial nitrification. The influent NO2−-N/NH4+-N of A-SBR was kept at 1.39, leading to a dynamic equilibrium of anammox and denitrification. Ca. Brocadia recovered fastest (0.32% → 1.8%) among the detected AnAOB genera. The process achieved NRE of 95.0% with effluent TIN of 37.6 mg/L (<40 mg/L). This research offered recommendations for the favorable operation of the two-stage PN/A mature landfill leachate treatment system with low sludge concentration

Dibenzothiophene (DBT), which belongs to the group of polycyclic aromatic heterocycles of sulfur, is a model substance to study the removal of sulfur compounds from oil due to its recalcitrance to traditional and specific removal processes. The aim of this work was to evaluate DBT bioremoval by environmental bacteria and its relationship with polyphosphate (polyP) accumulation, cell surface characteristics and bioemulsifying activity. Pseudomonas sp. P26 achieved the highest DBT removal percentage (48%) after 7 days of incubation. Moreover, positive correlations were estimated between DBT removal and bioemulsifying activity and biofilm formation. A strain-dependent relationship between the content of intracellular polyP and the presence of DBT in the culture medium was also demonstrated. The study of these bacterial characteristics, which could promote DBT transformation, is a first approach to select DBT-removing bacteria, in order to develop bioformulations that are able to contribute to desulfurization processes of petroleum-derived pollutants in the future

This study investigated the effects of varying zero-valent iron (ZVI) (0 to 5,000 mg/L) on fermentative hydrogen (H2) production, metabolic pattern, and taxonomic profile by using kitchen waste as substrate. The study demonstrated that the supplementation of 500 mg ZVI/L resulted in the highest H2 yield (219.68 ± 11.19 mL H2/g-volatile solids (VS)added), which was 19% higher than the control. The metabolic pattern analysis showed that acetic and butyric acid production primarily drove the H2 production. The taxonomic analysis further revealed that Firmicutes (relative abundance (RA): 80–96%) and Clostridium sensu stricto 1 (RA: 68–88%) were the dominant phyla and genera, respectively, during the exponential gas production phase, supporting the observation of accumulation of acetic and butyric acids. These findings suggest that supplementation of ZVI can enhance H2 production from organic waste and significantly influence the metabolic pattern and taxonomic profile, including the metalloenzymes.

2,5-Furandicarboxylic acid (FDCA) is one of the platform chemicals and monomers used in plastic industries, currently synthesized by carcinogenic and toxic chemical processes with high pressure and temperature. The aim of this study was to develop a bioprocess for the production of FDCA. 5-(Hydroxymethyl)furfural (HMF) was synthesized (22.67 ± 1.36 g/l/h) from pineapple peel using chromium(III) chloride (CrCl3) at 100 °C. After optimization, approximately 3 mg/l/h FDCA was produced by Aspergillus flavus APLS-1 from HMF in a 2.5 L fermenter in a batch strategy. Parallel and immobilized packed bad bioreactors showed less production of FDCA. A fed-batch strategy produced 3.5 ± 0.3 mg/l/h of FDCA in shake flasks. Also, approximately 0.55 mg/l/h of FDCA was produced from pineapple waste derived HMF. However, these bioprocesses may be improved to increase the yield of renewable FDCA, in the future. This is the first report on FDCA production from pineapple waste.

Biomass chemical looping gasification (BCLG) gives a promising platform for cost-effective and low-polluting syngas production. To overcome the cumbersome process and poor dispersion of two-step synthesized synergistic oxygen carriers (OCs), NiO-LaFeO3 synergistic OCs were synthesized in one-step by sol–gel method with the found best Ni introduction amount of 0.5. The high lattice oxygen mobility and powerful oxidation capacity derived from the Ni-Fe synergistic effect made it perform better in the BCLG reaction. Due to the extraordinary stability of crystalline phase and oxygen activity, its reactivity did not suffer from any degradation during the 50 long-time redox cycles over 2750 min under the optimal working conditions of the ex-situ configuration, mutual mode and steam/biomass mass ratio of 5.0. The gas yield, carbon conversion, syngas selectivity and H2/CO ratio were constantly maintained around 1846.45 mL/g, 86.74%, 79.96% and 2.0, respectively. This study provides a feasible technical route for highly efficient and durable syngas production.

The feasibility of treating wastewater and excess sludge via simultaneous nitritation, anammox, denitrification and fermentation (SNADF) was investigated in three parallel sequencing batch reactors (SBRs). SBR2 and SBR3 received exogenous nitrification–denitrification sludge and thermal hydrolysis sludge, respectively. Nitrogen removal efficiencies of 92.8 ± 5.9%, 94.6 ± 4.1%, 93.4 ± 4.8% were achieved in SBR1, SBR2, and SBR3, respectively (influent ammonium: 56.0–74.0 mg N/L), with low observed sludge yield of 0.02–0.15, −0.06–0.11, −0.17–0.05 kg mixed liquor suspended solids (MLSS)/kg chemical oxygen demand (COD). Anammox bacterial abundances increased from 3.6 × 109 ± 2.8 × 108 to 8.1 × 109 ± 2.3 × 108, 1.5 × 1010 ± 1.1 × 108, and 1.4 × 1010 ± 2.9 × 108 copies/L in SBR1-SBR3, respectively. The abundances of Nitrosomonas, genes (amo, hao) for partial nitrification, and narGHI genes (nitrate → nitrite) in dominant partial denitrifying bacteria (Candidatus Competibacter) were higher in SBR2 and SBR3 than that in SBR1. These results suggested that adding excess sludge promoted sludge reduction, nitrite production and anammox bacterial enrichment. The SNADF system could treat excess sludge, meanwhile, achieve advanced nitrogen removal.

Photosynthetic microorganisms in microalgal-bacterial granular sludge offer advantages in wastewater treatment processes. This study examined the effects of light intensity and salinity on microalgal-bacterial granular sludge formation and microbial changes. Activated sludge was inoculated into three bioreactors and operated in batch treatment mode for 100 days under different light intensities (0, 60, and 120 μmol m−2 s−1) and staged increases in salinity concentration (0, 1, 2, and 3%). Results showed that microalgal-bacterial granular sludge was successfully formed within 30 days, and high light exposure increased algal particle stability and inorganic nitrogen removal (63, 66, 71%), while chemical oxygen demand removal (>95%) was similar across groups. High-throughput sequencing results showed that the critical algae were Chlorella and diatoms, while the main bacteria included Paracoccus and Xanthomarina with high extracellular polymeric substance production. This study aims to enhance the comprehension of MBGS processes in saline wastewater treatment under varying light intensities.